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Compound of Interest

Compound Name: 3,3-Bis(chloromethyl)oxetane

Cat. No.: B7801800 Get Quote

An In-Depth Technical Guide to 3,3-Bis(chloromethyl)oxetane (CAS: 78-71-7)

Introduction
3,3-Bis(chloromethyl)oxetane (BCMO), identified by the CAS number 78-71-7, is a

chlorinated ether compound with a unique four-membered oxetane ring structure.[1] Its

chemical formula is C₅H₈Cl₂O.[1] BCMO is primarily recognized for its role as a crucial

monomer and intermediate in polymer chemistry.[2] Most notably, it is the precursor for the

synthesis of poly(bis(azidomethyl)oxetane) (PolyBAMO), an energetic polymer with

applications as a binder in rocket propellant formulations.[3] It is also the monomer unit for the

thermoplastic resin trademarked as Penton.[2][4]

Due to its chemical reactivity and toxicological profile, BCMO is classified as an extremely

hazardous substance in the United States, necessitating stringent safety protocols for its

handling and use.[3] This guide provides a comprehensive overview of its chemical properties,

synthesis, applications, and detailed safety information for researchers, scientists, and

professionals in drug development and materials science.

Chemical and Physical Properties
BCMO is a colorless to light yellow liquid or a solid with a low melting point.[5][6] Its properties

are summarized in the table below.
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Property Value Source(s)

Identifiers

IUPAC Name 3,3-Bis(chloromethyl)oxetane [3]

Other Names
BCMO, 3,3-

Dichloromethyloxycyclobutane
[3][7]

CAS Number 78-71-7 [8]

EC Number 201-136-5 [3]

PubChem CID 6550 [3]

Molecular Information

Chemical Formula C₅H₈Cl₂O [1][8]

Molar Mass 155.02 g/mol [1][6]

SMILES ClCC1(CCl)COC1 [3][6]

InChI
1S/C5H8Cl2O/c6-1-5(2-7)3-8-

4-5/h1-4H2
[3][6]

InChIKey
CXURGFRDGROIKG-

UHFFFAOYSA-N
[3][6]

Physical Properties

Appearance
Colorless to light yellow liquid;

Black or olive green solid
[3][5]

Melting Point 18.7 - 20 °C (66 - 68 °F) [3][5][8]

Boiling Point
198 °C (388.4 °F) at 760

mmHg; 80-95 °C at 10 Torr
[4][5][8]

Density ~1.29 g/mL at 25 °C [3][4][5]

Refractive Index (n20/D) 1.486 [4][5]

Flash Point 114 - 115.8 °C [5][7]
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Synthesis, Reactions, and Applications
Synthesis
The primary industrial synthesis of BCMO involves the intramolecular cyclization of

pentaerythritol trichlorohydrin. This reaction is typically carried out in the presence of a non-

organic base, such as sodium hydroxide, which facilitates the ring-closing etherification.[1][3]

Pentaerythritol
Trichlorohydrin

3,3-Bis(chloromethyl)oxetane
(BCMO)

 Intramolecular
Cyclization 

NaOH (Base)

Click to download full resolution via product page

Caption: Synthesis of BCMO via cyclization of pentaerythritol trichlorohydrin.

Experimental Protocol: Synthesis from 3-chloro-2,2-dichloromethylpropan-1-ol[4][5] A general

laboratory procedure for synthesizing BCMO is as follows:

Reaction Setup: A mixture of 3-chloro-2,2-dichloromethylpropan-1-ol (1.0 g, 5.22 mmol) and

potassium hydroxide (0.345 g, 85% purity, 5.22 mmol) in ethanol (2 mL) is prepared in a

suitable reaction vessel.[4][5]

Reflux: The mixture is heated and refluxed for 3 hours.[4][5]

Workup: Upon completion, the reaction mixture is cooled to room temperature.

Extraction: The mixture is diluted with ethyl acetate (10 mL) and filtered to remove solid

byproducts.[4][5]

Isolation: The filtrate is concentrated under reduced pressure to yield the crude product.[4][5]

This procedure reports an 80% yield of BCMO as a colorless liquid.[4]
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Purification Methods To remove peroxide impurities, BCMO can be shaken with aqueous

sodium bicarbonate (NaHCO₃) or ferrous sulfate (FeSO₄). After separation, the organic layer is

dried with anhydrous sodium sulfate (Na₂SO₄) and then distilled under reduced pressure over a

small amount of calcium hydride (CaH₂).[4][5]

Key Reactions and Applications
BCMO's primary utility stems from its role as a monomer in polymerization reactions.

1. Synthesis of Poly(bis(azidomethyl)oxetane) (PolyBAMO) BCMO is a critical intermediate for

producing PolyBAMO, an energetic polymer used in propellants.[3] The synthesis involves a

nucleophilic substitution reaction where the chloromethyl groups are replaced by azido groups

using sodium azide (NaN₃). This reaction is often facilitated by a phase transfer catalyst like

tetrabutyl ammonium bromide.[1][3]

3,3-Bis(chloromethyl)oxetane
(BCMO)

Poly(bis(azidomethyl)oxetane)
(PolyBAMO)

 Azidation & 
 Polymerization 

Sodium Azide (NaN₃)
Phase Transfer Catalyst

Click to download full resolution via product page

Caption: Conversion of BCMO to the energetic polymer PolyBAMO.

2. Polymerization to Penton BCMO is the monomer unit for a thermoplastic resin known

commercially as Penton.[2][4] The polymerization can occur under acidic conditions,

particularly when treated with Lewis acids like phosphorus pentafluoride, yielding various

polymer forms with thermoplastic properties.[1] These polymers are used for solid and lined

valves, pumps, pipes, and fittings.[2]

3. Other Applications BCMO also finds use as:

An intermediate in the synthesis of pharmaceuticals, pesticides, and dyes.[9]
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A component in the preparation of light-curing inks.[4][5]

A subject of research in developing new materials with specialized characteristics.[1]

Toxicology and Safety Data
BCMO is classified as a poison by ingestion and inhalation and is an extremely hazardous

substance.[3][4] Its handling requires strict adherence to safety protocols.

Toxicological Profile
Acute Effects: Exposure can cause headaches, dizziness, weakness, nausea, and irritation

of the eyes, skin, and respiratory tract.[1][2][10] Ingestion can lead to irritation of the

esophagus and gastrointestinal tract.[2] It is fatal if inhaled.[11]

Chronic Effects: Prolonged or repeated exposure may lead to allergic hypersensitivity,

resulting in dermatitis or asthma-like respiratory issues.[1][2]

Carcinogenicity: Animal studies have indicated potential carcinogenicity, warranting caution.

[1]

Organ Damage: The substance is known to cause kidney damage upon exposure.[3]

LD50: The oral LD50 in rats is 600 mg/kg.[5]

Hazard Identification
BCMO is regulated under GHS and NFPA 704 standards.

GHS Classification[3][11]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Inhalation 2 H330: Fatal if inhaled

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific target organ toxicity —

Single exposure
3

H335: May cause respiratory

irritation

NFPA 704 Diamond[3]

Health (Blue): 3 (Serious)

Flammability (Red): 1 (Slight)

Instability (Yellow): 0 (Stable)

Special (White): -

Safe Handling, Storage, and First Aid
Handling & Personal Protective Equipment (PPE)[11]

Use only in a well-ventilated area or outdoors, preferably within a chemical fume hood.[11]

Do not breathe gas, mist, vapors, or spray.[11]

Avoid contact with skin and eyes. Wear impervious protective gloves, clothing, and tightly

fitting safety goggles with side-shields.

In case of inadequate ventilation, wear respiratory protection (full-face respirator).

Do not eat, drink, or smoke when using this product. Wash skin thoroughly after handling.

[11]
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Storage

Store in a dry, well-ventilated place with the container tightly closed.[9]

Store under an inert gas (nitrogen or argon) at 2-8°C.[5]

Keep in a secured, locked area.[11]

First Aid Measures[2][10][11] Immediate medical attention is crucial after any exposure.

Route of Exposure

Immediate Actions

Medical Attention

Inhalation

Move to Fresh Air

Provide artificial respiration if not breathing

Skin Contact

Remove contaminated clothing

Wash skin with soap and water

Eye Contact

Rinse cautiously with water for several minutes

Remove contact lenses, if present

Ingestion

Rinse mouth with water

Do NOT induce vomiting

Immediately call a POISON CENTER or doctor

Click to download full resolution via product page

Caption: Emergency first aid workflow for exposure to BCMO.

Inhalation: Move the victim to fresh air and keep them comfortable for breathing. If breathing

is difficult or has stopped, provide artificial respiration. Immediately call a poison center or

doctor.[10][11]

Skin Contact: Remove contaminated clothing immediately. Wash the affected area with

plenty of soap and water.[11]
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Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.[11]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person. Call a poison center or doctor immediately.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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